Cas no 125292-97-9 (2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)- (9CI))
125292-97-9 structure
Product Name:2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)- (9CI)
CAS No:125292-97-9
MF:C22H26O5
MW:370.438847064972
CID:221255
PubChem ID:5315280
Update Time:2025-04-19
2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)- (9CI)
- Wallichinine
- 2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propeny...
- 4-[(E)-1-(3,4-dimethoxyphenyl)prop-1-en-2-yl]-4,5-dimethoxy-2-prop-2-enylcyclohexa-2,5-dien-1-one
- Wallichinine D
- 4-[2-(3,4-Dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)-2,5-cyclohexadien-1-one
- [ "" ]
- AKOS032948274
- AKOS040762639
- 2,5-Cyclohexadien-1-one, 4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propen-1-yl)-
- CHEMBL609160
- FS-8769
- 125292-97-9
-
- Inchi: 1S/C22H26O5/c1-7-8-17-14-22(27-6,21(26-5)13-18(17)23)15(2)11-16-9-10-19(24-3)20(12-16)25-4/h7,9-14H,1,8H2,2-6H3/b15-11+
- InChI Key: VKYZYTYFGUQBLS-RVDMUPIBSA-N
- SMILES: O(C)C1(C(=CC(C(CC=C)=C1)=O)OC)/C(/C)=C/C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 370.17800
- Monoisotopic Mass: 370.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 526.5±50.0 °C at 760 mmHg
- Flash Point: 228.6±30.2 °C
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 53.99000
- LogP: 4.10780
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)- (9CI) Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | W83800-5mg |
4-[(E)-1-(3,4-dimethoxyphenyl)prop-1-en-2-yl]-4,5-dimethoxy-2-prop-2-enylcyclohexa-2,5-dien-1-one |
125292-97-9 | ,HPLC≥98% | 5mg |
¥5760.0 | 2023-09-06 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5414-5 mg |
Wallichinine |
125292-97-9 | 5mg |
¥4915.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN5414-5mg |
Wallichinine |
125292-97-9 | 5mg |
¥ 4040 | 2024-07-19 | ||
| TargetMol Chemicals | TN5414-5 mg |
Wallichinine |
125292-97-9 | 98% | 5mg |
¥ 4,040 | 2023-07-10 | |
| TargetMol Chemicals | TN5414-1 mL * 10 mM (in DMSO) |
Wallichinine |
125292-97-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| A2B Chem LLC | AA30186-5mg |
Wallichinine |
125292-97-9 | 97.5% | 5mg |
$769.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5414-1 ml * 10 mm |
Wallichinine |
125292-97-9 | 1 ml * 10 mm |
¥ 4140 | 2024-07-19 |
2,5-Cyclohexadien-1-one,4-[2-(3,4-dimethoxyphenyl)-1-methylethenyl]-4,5-dimethoxy-2-(2-propenyl)- (9CI) Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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